Cas no 647-79-0 (2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole)

2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole structure
647-79-0 structure
Product Name:2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole
CAS No:647-79-0
MF:C8F14N2O
MW:406.076050758362
CID:1680589
PubChem ID:250982
Update Time:2025-04-21

2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis(1,1,2,2,3,3,3-heptafluoropropyl)-1,3,4-oxadiazole
    • AC1Q4HXN
    • AG-K-81461
    • AC1L5IU8
    • 2,5-Bis-perfluorpropyl-1,3,4-oxadiazol
    • NSC71014
    • 2,5-bis(perfluoropropyl)-1,3,4-oxadiazole
    • 2,5-bis-heptafluoropropyl-[1,3,4]oxadiazole
    • 2,5-Bis-(perfluorpropyl)-1,3,4-oxadiazol
    • 2,5-bis(heptafluoropropyl)-1,3,4-oxadiazole
    • CTK5C1691
    • 2,5-Bis(perfluorpropyl)-1,3,4-oxadiazol
    • AR-1D4042
    • 2,5-Bis-perfluorpropyl-1,3,4-oxadiazol;
    • SCHEMBL1837423
    • NSC-71014
    • 647-79-0
    • DTXSID10290778
    • BFZVVWRLMDFVPI-UHFFFAOYSA-N
    • Inchi: 1S/C8F14N2O/c9-3(10,5(13,14)7(17,18)19)1-23-24-2(25-1)4(11,12)6(15,16)8(20,21)22
    • InChI Key: BFZVVWRLMDFVPI-UHFFFAOYSA-N
    • SMILES: FC(C1=NN=C(C(C(C(F)(F)F)(F)F)(F)F)O1)(C(C(F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 405.97900
  • Monoisotopic Mass: 405.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.724
  • Boiling Point: 143.4°C at 760 mmHg
  • Flash Point: 40.5°C
  • Refractive Index: 1.302
  • PSA: 38.92000
  • LogP: 4.64840
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